2,5-dimethoxy-N-((5-oxo-1-phenylpyrrolidin-3-yl)methyl)benzenesulfonamide

• IUPAC Name: 2,5-dimethoxy-N-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C19H22N2O5S/c1-25-16-8-9-17(26-2)18(11-16)27(23,24)20-12-14-10-19(22)21(13-14)15-6-4-3-5-7-15/h3-9,11,14,20H,10,12-13H2,1-2H3
• InChI Key: SIFPPARAUNRUKJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)NCC2CC(=O)N(C2)C3=CC=CC=C3
• Molecular Formula: C19H22N2O5S
• Molecular Weight: 390.5 g/mol

Description

2,5-dimethoxy-N-((5-oxo-1-phenylpyrrolidin-3-yl)methyl)benzenesulfonamide, also known as CTAP, is a chemical compound used in scientific research as a selective antagonist for the μ-opioid receptor. CTAP has been synthesized by several methods and has a unique mechanism of action that makes it a valuable tool for studying the physiological and biochemical effects of opioid receptors.

Scientific Research Applications

COX-2 Inhibitor Development

A study by Hashimoto et al. (2002) explored derivatives of benzenesulfonamide, such as 2,5-dimethoxy-N-((5-oxo-1-phenylpyrrolidin-3-yl)methyl)benzenesulfonamide, in the development of selective cyclooxygenase-2 (COX-2) inhibitors. These inhibitors have potential applications in treating conditions like rheumatoid arthritis and osteoarthritis. The introduction of specific substituents, such as fluorine atoms, in these compounds enhances their selectivity and potency as COX-2 inhibitors (Hashimoto et al., 2002).

Kynurenine 3-Hydroxylase Inhibition

Research by Röver et al. (1997) investigated benzenesulfonamide derivatives for their inhibitory effect on kynurenine 3-hydroxylase, an enzyme implicated in neurological disorders. The study identified compounds with high affinity for this enzyme, indicating potential for therapeutic applications in neurological diseases (Röver et al., 1997).

Photodynamic Therapy for Cancer

Pişkin et al. (2020) synthesized and characterized new derivatives of benzenesulfonamide, exploring their photophysical and photochemical properties. These properties make them useful as photosensitizers in photodynamic therapy, a treatment method for cancer (Pişkin et al., 2020).

Anti-Inflammatory and Anticancer Agents

A study by Küçükgüzel et al. (2013) focused on synthesizing celecoxib derivatives, including benzenesulfonamide compounds. These derivatives showed potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents, indicating a broad spectrum of pharmacological applications (Küçükgüzel et al., 2013).

Antimycobacterial Activity

Ghorab et al. (2017) synthesized a series of N-(2, 6-dimethoxypyrimidin-4-yl)-4-(3-(aryl)thioureido) benzenesulfonamides, demonstrating significant activity against Mycobacterium tuberculosis. This suggests their potential use in treating tuberculosis (Ghorab et al., 2017).